Cas no 1214366-66-1 (2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide)

• Product Name: 2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide
• CAS No: 1214366-66-1
• MF: C₁₃H₆F₅NO
• MW: 287.184860706329
• CID: 4998249
• Update Time: 2025-06-12

2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide

• Inchi： 1S/C13H6F5NO/c14-6-4-2-1-3-5(6)7-9(15)11(17)8(13(19)20)12(18)10(7)16/h1-4H,(H2,19,20)
• InChI Key： PVZCAXDJYDGJOM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(N)=O)C(=C(C=1C1C=CC=CC=1F)F)F)F

Computed Properties

• Exact Mass: 287.037
• Monoisotopic Mass: 287.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1

Additional information on 2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide

Recent Advances in the Study of 2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide (CAS: 1214366-66-1)

2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide (CAS: 1214366-66-1) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structural features, including the pentafluorinated biphenyl core and the carboxamide functional group, contribute to its high stability and ability to interact with biological targets. Recent research has demonstrated that 2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide serves as a versatile building block in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of potent inhibitors for the epidermal growth factor receptor (EGFR), a key target in cancer therapy.

In addition to its role in drug discovery, 2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide has been investigated for its potential applications in diagnostic imaging. The fluorine atoms in its structure make it a promising candidate for positron emission tomography (PET) tracer development. A recent study in ACS Chemical Biology highlighted its utility in the design of fluorine-18 labeled probes for imaging amyloid plaques in Alzheimer's disease. The study reported high binding affinity and selectivity, suggesting its potential as a diagnostic tool.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, making it a suitable candidate for further preclinical development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index and reduce toxicity.

In conclusion, 2,2',3,5,6-Pentafluorobiphenyl-4-carboxamide (CAS: 1214366-66-1) represents a promising scaffold in medicinal chemistry, with applications ranging from drug discovery to diagnostic imaging. Continued research efforts are expected to uncover new therapeutic opportunities and further elucidate its mechanism of action. This brief underscores the importance of this compound in advancing the field of chemical biology and highlights the need for interdisciplinary collaboration to fully realize its potential.